![molecular formula C6H4BClF2O2 B1365669 4-Chloro-2,6-difluorophenylboronic acid CAS No. 925911-61-1](/img/structure/B1365669.png)
4-Chloro-2,6-difluorophenylboronic acid
Overview
Description
4-Chloro-2,6-difluorophenylboronic acid, commonly known as 4-Chloro-2,6-difluorobenzeneboronic acid (4-Cl-2,6-DFBPBA), is an important organoboronic acid compound used in various scientific and industrial applications. It is a versatile compound that can be used as a catalyst, reagent, or precursor for a variety of reactions. It is an important building block for the synthesis of various compounds and is widely used in organic synthesis, analytical chemistry, and drug discovery. 4-Cl-2,6-DFBPBA is a highly reactive, non-toxic compound with a high degree of solubility in organic solvents, making it an ideal choice for laboratory experiments.
Scientific Research Applications
Structural and Spectroscopic Analysis
4-Chloro-2,6-difluorophenylboronic acid has been studied for its structural and spectroscopic properties. Kurt (2009) analyzed the vibrational spectra of 4-chlorophenylboronic acids using Fourier transform Raman and infrared spectroscopy, combined with Hartree–Fock and density functional harmonic calculations. This research contributes to understanding the molecule's stability and its interaction with light, which is crucial in materials science and chemistry (Kurt, 2009).
Synthesis and Polymerization
The molecule has been utilized in the synthesis of novel polymers. Banerjee et al. (1999) reported the successful synthesis of perfluoroalkyl-activated bishalo monomers using 4-chloro-phenylboronic acid. These monomers were then converted into poly(arylene ether)s, showing high thermal stability. Such polymers have potential applications in various industrial and technological fields due to their thermal resistance and stability (Banerjee, Maier, & Burger, 1999).
Environmental Analysis
In the environmental sector, research has focused on the degradation of pollutants using boronic acids. Goskonda, Catallo, and Junk (2002) explored the sonochemical degradation of aromatic organic pollutants, including compounds similar to 4-chloro-2,6-difluorophenylboronic acid. This work is essential for developing methods to mitigate the environmental impact of such compounds (Goskonda, Catallo, & Junk, 2002).
Fluorescence Quenching Mechanism
The molecule has also been investigated in the context of fluorescence quenching. Geethanjali, Nagaraja, and Melavanki (2015) studied the fluorescence quenching of boronic acid derivatives at room temperature. Understanding such interactions is vital for developing new sensors and diagnostic tools (Geethanjali, Nagaraja, & Melavanki, 2015).
Chemical Synthesis and Reactions
In chemical synthesis, 4-Chloro-2,6-difluorophenylboronic acid plays a role in the creation of complex molecules. For instance, Parry et al. (2002) used similar boronic acids for palladium-catalyzed cross-coupling reactions to yield novel heteroarylpyridine derivatives. Such reactions are fundamental in the synthesis of diverse organic compounds, including pharmaceuticals and agrochemicals (Parry, Wang, Batsanov, Bryce, & Tarbit, 2002).
Mechanism of Action
Target of Action
The primary target of 4-Chloro-2,6-difluorophenylboronic acid is the palladium catalyst in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling process that allows the formation of carbon-carbon bonds by the reaction of organoboron compounds .
Mode of Action
The compound interacts with its target through a process known as transmetalation . In this process, the organoboron compound (such as 4-Chloro-2,6-difluorophenylboronic acid) transfers the organic group to the palladium catalyst . This is followed by the reductive elimination step, which forms the desired carbon-carbon bond .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction, in which 4-Chloro-2,6-difluorophenylboronic acid participates, is a key biochemical pathway. This reaction is widely applied in organic synthesis for the construction of carbon-carbon bonds . The downstream effects include the formation of biaryl compounds, which are important structures in many pharmaceuticals and organic materials .
Pharmacokinetics
Its solubility, stability, and reactivity are crucial for its effectiveness in the suzuki-miyaura coupling reaction .
Result of Action
The result of the action of 4-Chloro-2,6-difluorophenylboronic acid is the formation of a new carbon-carbon bond via the Suzuki-Miyaura coupling reaction . This enables the synthesis of complex organic compounds, including pharmaceuticals and materials for organic electronics .
Action Environment
The action of 4-Chloro-2,6-difluorophenylboronic acid is influenced by various environmental factors. For instance, the Suzuki-Miyaura coupling reaction requires a base and a suitable solvent . The reaction is also sensitive to moisture and oxygen, requiring an inert atmosphere for optimal results . The temperature and reaction time can also affect the yield and selectivity of the reaction .
properties
IUPAC Name |
(4-chloro-2,6-difluorophenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BClF2O2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2,11-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJOWOCFSNXZHQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1F)Cl)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BClF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90402534 | |
Record name | 4-CHLORO-2,6-DIFLUOROPHENYLBORONIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90402534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
925911-61-1 | |
Record name | 4-CHLORO-2,6-DIFLUOROPHENYLBORONIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90402534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Chloro-2,6-difluorophenylboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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